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Compound of Interest

Compound Name: Hydroxymethionine

Cat. No.: B15491421 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Hydroxymethionine, also known as

2-hydroxy-4-(methylthio)butanoic acid. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure research

environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against chemical exposure. Hydroxymethionine is classified as a skin irritant, a cause of

serious eye damage, and may cause respiratory irritation.[1][2][3][4] The following table

summarizes the required PPE for handling this compound.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles

Must be chemical splash

goggles that conform to EN

166 (EU) or NIOSH (US)

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.[1]

Hand Protection Chemical-resistant gloves

Wear compatible chemical-

resistant gloves.[1] While

specific breakthrough time

data for hydroxymethionine is

not readily available, nitrile or

neoprene gloves are generally

recommended for protection

against organic acids.[5] It is

crucial to inspect gloves for

any signs of degradation or

puncture before use and to

change them immediately if

contact with the chemical

occurs.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin exposure. For

larger quantities or in

situations with a higher risk of

splashing, chemically resistant

coveralls are recommended.[1]

[3]

Respiratory Protection Respirator In well-ventilated areas,

respiratory protection may not

be necessary. However, if

ventilation is insufficient or if
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aerosols or dust are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[1]

Operational Plan for Safe Handling
A systematic approach to handling Hydroxymethionine is crucial to minimize risks. The

following step-by-step plan outlines the key stages of the handling process.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood.[6]

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[4]

Prepare all necessary equipment and reagents before handling the chemical.

Clearly label all containers with the chemical name and hazard information.

2. Donning PPE:

Put on a laboratory coat.

Wear safety goggles and a face shield if necessary.

Don the appropriate chemical-resistant gloves.

3. Handling the Chemical:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[3]

Use the smallest quantity of the chemical necessary for the experiment.
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Keep the container tightly closed when not in use.[1]

4. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.

[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and immediately call a poison center or doctor.[2][3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1]

Ingestion: Rinse the mouth. Do NOT induce vomiting. Seek medical attention.[3]

5. Waste Disposal:

Dispose of waste and residues in accordance with local, regional, national, and international

regulations.[1][4]

Collect waste in a designated, properly labeled, and sealed container.

Do not allow the chemical to enter drains or waterways.[1]

6. Doffing and Decontamination:

Remove gloves first, avoiding contact with the outside of the glove.

Remove the lab coat.

Wash hands thoroughly with soap and water after handling.[2]

Clean the work area and any contaminated equipment.

Experimental Workflow and Safety Procedures
To visualize the logical flow of handling and safety procedures, the following diagram outlines

the critical steps from preparation to disposal.
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Caption: Workflow for safe handling of Hydroxymethionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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